2-[(3S)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetic acid
2-[(3S)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
250349-13-4
VCID:
VC0112357
InChI:
InChI=1S/C16H20N2O5S/c1-16(2,3)23-15(22)17-10-9-24-12-7-5-4-6-11(12)18(14(10)21)8-13(19)20/h4-7,10H,8-9H2,1-3H3,(H,17,22)(H,19,20)/t10-/m1/s1
SMILES:
CC(C)(C)OC(=O)NC1CSC2=CC=CC=C2N(C1=O)CC(=O)O
Molecular Formula:
C16H20N2O5S
Molecular Weight:
352.4 g/mol
2-[(3S)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetic acid
CAS No.: 250349-13-4
Reference Standards
VCID: VC0112357
Molecular Formula: C16H20N2O5S
Molecular Weight: 352.4 g/mol
![2-[(3S)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetic acid - 250349-13-4](/images/no_structure.jpg)
| CAS No. | 250349-13-4 |
|---|---|
| Product Name | 2-[(3S)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetic acid |
| Molecular Formula | C16H20N2O5S |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | 2-[(3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetic acid |
| Standard InChI | InChI=1S/C16H20N2O5S/c1-16(2,3)23-15(22)17-10-9-24-12-7-5-4-6-11(12)18(14(10)21)8-13(19)20/h4-7,10H,8-9H2,1-3H3,(H,17,22)(H,19,20)/t10-/m1/s1 |
| Standard InChIKey | BNDWQYMZOLVICH-SNVBAGLBSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H]1CSC2=CC=CC=C2N(C1=O)CC(=O)O |
| SMILES | CC(C)(C)OC(=O)NC1CSC2=CC=CC=C2N(C1=O)CC(=O)O |
| Canonical SMILES | CC(C)(C)OC(=O)NC1CSC2=CC=CC=C2N(C1=O)CC(=O)O |
| PubChem Compound | 10736721 |
| Last Modified | Nov 11 2021 |
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